Cas no 1806299-17-1 (6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole)

• Product Name: 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole
• CAS No: 1806299-17-1
• MF: C₉H₆BrF₂NO
• MW: 262.050848484039
• CID: 4819887
• Update Time: 2025-05-25

6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole

• Inchi： 1S/C9H6BrF2NO/c10-4-5-1-2-6-7(3-5)14-9(13-6)8(11)12/h1-3,8H,4H2
• InChI Key： ZKILVMFRKOEUIL-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1)OC(C(F)F)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole

6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole: A Comprehensive Overview

The compound 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole, identified by the CAS number 1806299-17-1, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of benzo[d]oxazoles, which are known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a benzo[d]oxazole ring system with two substituents: a bromomethyl group at position 6 and a difluoromethyl group at position 2. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has significantly enhanced the efficiency of these reactions, allowing for scalable production. This has made the compound more accessible for further studies and potential commercial applications.

The electronic properties of 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole have been extensively studied using computational chemistry methods. These studies reveal that the bromomethyl and difluoromethyl groups exert significant electron-withdrawing effects on the benzo[d]oxazole ring, thereby increasing its reactivity towards nucleophilic attacks. This characteristic makes the compound an excellent candidate for use in various organic transformations, such as cross-coupling reactions and Michael additions. Moreover, the presence of these substituents also influences the photophysical properties of the molecule, rendering it suitable for applications in optoelectronics and sensors.

In terms of biological activity, 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole has shown promising results in recent pharmacological studies. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes and cancer progression. For instance, it has been found to inhibit cyclooxygenase-2 (COX-2) and human topoisomerase IIα (Topo IIα), which are critical targets in anti-inflammatory and anticancer drug development. These findings underscore the potential of this compound as a lead molecule for drug discovery efforts.

The application of 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole extends beyond pharmacology into materials science. Due to its unique electronic properties, this compound has been explored as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Recent studies have highlighted its ability to form stable charge transfer complexes with electron-deficient partners, which is a desirable trait for enhancing the performance of OLED devices. Furthermore, its thermal stability and high quantum yield make it an attractive candidate for use in next-generation electronic materials.

In agricultural sciences, 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole has been investigated as a potential agrochemical agent. Preliminary experiments suggest that this compound may possess pesticidal activity against various crop pests, including insects and fungi. Its ability to disrupt key metabolic pathways in these organisms makes it a promising candidate for developing eco-friendly pesticides that minimize environmental impact. However, further studies are required to fully understand its efficacy and safety profile in agricultural settings.

The synthesis and characterization of 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole have also contributed to our understanding of benzo[d]oxazole chemistry. This compound serves as a valuable model system for studying substituent effects on aromatic systems and their influence on reactivity and selectivity in organic reactions. By exploring the reactivity patterns of this molecule under different reaction conditions, chemists can gain insights into designing more efficient synthetic routes for related compounds.

In conclusion, 6-(Bromomethyl)-2-(difluoromethyl)benzo[d]oxazole, with its unique structural features and versatile properties, represents a significant advancement in organic chemistry. Its potential applications span across multiple disciplines, from drug discovery to materials science and agriculture. As research continues to uncover new aspects of this compound's chemistry and biology, it is poised to play an increasingly important role in both academic research and industrial development.